2-[4-(2-chlorobenzyl)-1-piperazinyl]-N-phenylacetamide

• IUPAC Name: 2-[4-[(2-chlorophenyl)methyl]piperazin-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C19H22ClN3O/c20-18-9-5-4-6-16(18)14-22-10-12-23(13-11-22)15-19(24)21-17-7-2-1-3-8-17/h1-9H,10-15H2,(H,21,24)
• InChI Key: MQAHYHKCOOEBOH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2Cl)CC(=O)NC3=CC=CC=C3
• Molecular Formula: C19H22ClN3O
• Molecular Weight: 343.8 g/mol

Description

2-[4-(2-chlorobenzyl)-1-piperazinyl]-N-phenylacetamide, commonly known as CPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a highly selective antagonist of N-methyl-D-aspartate (NMDA) receptors, which are involved in a variety of physiological and pathological processes in the brain.

Safety and Hazards

The safety data sheet for a similar compound, 4-Chlorobenzyl alcohol, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is recommended to avoid contact with skin, eyes, or clothing, avoid ingestion and inhalation, and ensure adequate ventilation.